2-[2-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-2-azaspiro[3.4]octan-6-yl]acetic acid
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Description
2-[2-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-2-azaspiro[3.4]octan-6-yl]acetic acid is a useful research compound. Its molecular formula is C13H21NO5 and its molecular weight is 271.313. The purity is usually 95%.
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Scientific Research Applications
Electrophilic Amination and Synthesis of Dipeptide Synthons
Electrophilic Amination of C-H-Acidic Compounds : This research explores the reactions of related spirocyclic oxaziridines with malonic and cyanoacetic acid derivatives among other C-H acids, leading to the synthesis of diverse compounds through stabilization reactions. The study highlights the potential of these reactions in creating geminal diamino acid derivatives, which can serve as intermediates for further chemical transformations (Andreae et al., 1992).
Heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates as New Dipeptide Synthons : This research demonstrates the synthesis of a novel class of dipeptide synthons, showcasing their application in peptide synthesis. The study provides a foundation for utilizing these spirocyclic compounds in constructing complex peptide architectures, thus expanding the toolkit for peptide chemists (Suter et al., 2000).
Reductive Cleavage and Transformations
Reductive Cleavage of 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates : This study investigates the reductive cleavage of the N–O bond in isoxazolidine rings, leading to the formation of bi- or tricyclic lactams or lactones. This research highlights the potential of these spirocyclic compounds in synthesizing complex molecular structures with potential bioactivity (Molchanov et al., 2016).
Gabapentin-base Synthesis and Biological Activity Studies
Gabapentin-base Synthesis of Biologically Active Compounds : Focusing on the synthesis of novel classes of compounds derived from gabapentin, this research underscores the potential of spirocyclic compounds in medicinal chemistry. The study not only elaborates on the synthetic pathway but also on the theoretical studies concerning the electron-donating and withdrawing effects on the strength of intramolecular hydrogen bonds (Amirani Poor et al., 2018).
properties
IUPAC Name |
2-[2-[(2-methylpropan-2-yl)oxycarbonyl]-5-oxa-2-azaspiro[3.4]octan-6-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO5/c1-12(2,3)19-11(17)14-7-13(8-14)5-4-9(18-13)6-10(15)16/h9H,4-8H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBBWWCDAEAQQAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)CCC(O2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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